N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C17H17F3N2O4/c1-11-9-14(25-2)10-15(23)22(11)8-7-21-16(24)12-3-5-13(6-4-12)26-17(18,19)20/h3-6,9-10H,7-8H2,1-2H3,(H,21,24)
• InChI Key: ULIQNLPSVRRUSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC=C(C=C2)OC(F)(F)F)OC
• Molecular Formula: C17H17F3N2O4
• Molecular Weight: 370.32 g/mol

Description

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C17H17F3N2O4 and its molecular weight is 370.328. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(trifluoromethoxy)benzamide has been involved in various chemical synthesis processes due to its unique structural properties. For instance, a study by Bobeldijk et al. (1990) highlights a simple and high-yield synthesis method starting from 2,6-dimethoxybenzoic acid, which could be relevant for the preparation of related compounds in research contexts (Bobeldijk et al., 1990). Similarly, a study on the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone explored the utilization of benzamide derivatives, showcasing their potential in the development of new chemical entities with potential pharmacological activities (Abu‐Hashem et al., 2020).

Pharmacological Research

Benzamide derivatives, including structures similar to N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(trifluoromethoxy)benzamide, have been extensively studied for their pharmacological properties. A notable example is the synthesis and neuroleptic activity assessment of benzamides, where compounds were evaluated for their inhibitory effects on stereotypic behavior in rats, highlighting the therapeutic potential of such compounds in psychosis treatment (Iwanami et al., 1981). Another study by Mohan et al. (2021) synthesized a series of benzamide derivatives and tested them against various human cancer cell lines, indicating the role of such compounds in developing new anticancer agents (Mohan et al., 2021).

Materials Science and Liquid Crystals

In materials science, the unique molecular structure of compounds like N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)-4-(trifluoromethoxy)benzamide can contribute to novel modes of molecular organization. Lightfoot et al. (1999) described a structure consisting of aryl rings assembled into a π-stack surrounded by a triple helical network of hydrogen bonds, suggesting new avenues for the organization of columnar liquid crystals (Lightfoot et al., 1999).